4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate

• IUPAC Name: (4-oxo-2-phenylchromen-6-yl) 4-fluorobenzoate
• InChI: InChI=1S/C22H13FO4/c23-16-8-6-15(7-9-16)22(25)26-17-10-11-20-18(12-17)19(24)13-21(27-20)14-4-2-1-3-5-14/h1-13H
• InChI Key: ZUJUWWCMZNPNQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)OC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H13FO4
• Molecular Weight: 360.3 g/mol

Description

4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of coumarin, which is a natural compound that is found in many plants and has been used for medicinal purposes for centuries. The synthesis method of this compound is relatively simple, and it has been used in various scientific studies to investigate its mechanism of action and potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in oxidative stress and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
The potential biochemical and physiological effects of 4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate are vast and varied. This compound has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. It has also been shown to have neuroprotective effects and to improve cognitive function in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate in lab experiments are that it is relatively easy to synthesize, and it has been shown to have a wide range of potential applications in scientific research. However, the limitations of using this compound in lab experiments are that its mechanism of action is not fully understood, and its potential side effects are not well documented.

Future Directions

There are many potential future directions for research involving 4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate. Some possible areas of investigation include:
1. Further studies to investigate the mechanism of action of this compound and its potential targets in various biological systems.
2. Studies to investigate the potential use of this compound in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.
3. Studies to investigate the potential side effects of this compound and its safety profile in humans.
4. Studies to investigate the potential use of this compound as a neuroprotective agent and to improve cognitive function in humans.
5. Studies to investigate the potential use of this compound as an anti-inflammatory agent in various disease conditions.
In conclusion, 4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Scientific Research Applications

The potential applications of 4-oxo-2-phenyl-4H-chromen-6-yl 4-fluorobenzoate in scientific research are vast and varied. This compound has been used in various studies to investigate its mechanism of action and potential biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.